Cas no 116-45-0 (Sulfabrom)

• Product Name: Sulfabrom
• CAS No: 116-45-0
• MF: C₁₂H₁₃BrN₄O₂S
• MW: 357.226219892502
• MDL: MFCD03840522
• CID: 139907
• PubChem ID: 8310
• Update Time: 2025-04-19

Sulfabrom Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-
• 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)benzenesulphonamide
• 4-amino-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
• SULFABROMOMETHAZINE
• 2-sulfanilamide-5-bromo-4,6-dimethyl pyrimidine
• 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)benzenesulfonamide
• 5-Bromosulfamethazine
• Bromosulfamethazine
• N 3517
• NSC5874
• S. N. 3517
• Sulfabrom
• Sulfabromomethazine sodium
• sulfanilic acid-(5-bromo-4,6-dimethyl-pyrimidin-2-ylamide)
• Sulfanilsaeure-(5-brom-4,6-dimethyl-pyrimidin-2-ylamid)
• 4-amino-N-(5-bromo-4,6-dimethyl-pyrimidin-2-yl)benzenesulfonamide
• 4-azanyl-N-(5-bromo-4,6-dimethyl-pyrimidin-2-yl)benzenesulfonamide
• UNII-PQK2N461KJ
• HY-U00131
• PQK2N461KJ
• Q27286710
• MS-25598
• NS00011880
• EINECS 204-142-6
• 5-Bromo-4,6-dimethyl-2-sulfanilamidopyrimidine
• NSC 5874
• DTXCID3026857
• SB58329
• CHEMBL2111078
• 116-45-0
• CAS-116-45-0
• N1-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulfanilamide
• N 3517;Sulfabromomethazine
• SULFABROMOMETHAZINE [MI]
• NSC-5874
• N(SUP 1)-(5-BROMO-4,6-DIMETHYL-2-PYRIMIDINYL)SULFANILAMIDE
• CS-7168
• NCGC00181118-01
• 4-amino-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide
• AKOS030586382
• Tox21_112729
• DTXSID5046857
• CHEBI:145405
• SCHEMBL93972
• DB11547
• EX-A7616
• Sulfanilamide, N1-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-
• Benzenesulfonamide, 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-
• Sulfanilamide, N1-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-(8CI)
• KWXCNODTHBHSIQ-UHFFFAOYSA-N
• G13249
• DA-58162
• Benzenesulfonamide, 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-(9CI)

• MDL： MFCD03840522
• Inchi： 1S/C12H13BrN4O2S/c1-7-11(13)8(2)16-12(15-7)17-20(18,19)10-5-3-9(14)4-6-10/h3-6H,14H2,1-2H3,(H,15,16,17)
• InChI Key： KWXCNODTHBHSIQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=NC=1C)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 355.99439
• Monoisotopic Mass: 355.994259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 568.3±60.0 °C at 760 mmHg
• Flash Point: 297.5±32.9 °C
• Refractive Index: 1.663
• PSA: 97.97
• LogP: 3.97390
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Sulfabrom Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides